(3S)-N-ethyloxolane-3-sulfonamide
Overview
Description
(3S)-N-ethyloxolane-3-sulfonamide (NES) is an organic compound that has been widely used in various scientific research applications. It is a sulfonamide derivative of the oxolane-3-sulfonate family, which is composed of a sulfonamide group attached to an oxolane ring. NES has been used in a variety of different studies such as biochemistry, physiology, and pharmacology due to its unique properties.
Scientific Research Applications
(3S)-N-ethyloxolane-3-sulfonamide has been used in a variety of scientific research applications due to its unique properties. It has been used as a reagent in organic synthesis and as a catalyst in the synthesis of various compounds. It has also been used in biochemistry and physiology studies, as well as in pharmacology research. (3S)-N-ethyloxolane-3-sulfonamide has been used in the study of enzyme inhibition, the inhibition of enzyme-catalyzed reactions, and the inhibition of protein-protein interactions. In addition, it has been used to study the structure and function of various enzymes and proteins.
Mechanism of Action
The mechanism of action of (3S)-N-ethyloxolane-3-sulfonamide is not fully understood, however, it is believed to act as an inhibitor of certain enzymes by binding to their active sites. It is thought to compete with the substrate for binding to the enzyme, thus preventing the substrate from binding and catalyzing the reaction. Additionally, it is believed to interact with the active sites of proteins, thus inhibiting their activity.
Biochemical and Physiological Effects
(3S)-N-ethyloxolane-3-sulfonamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including chymotrypsin, trypsin, and elastase. In addition, it has been shown to inhibit the activity of various proteins, including the glucocorticoid receptor and the estrogen receptor. (3S)-N-ethyloxolane-3-sulfonamide has also been found to inhibit the activity of various enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes.
Advantages and Limitations for Lab Experiments
(3S)-N-ethyloxolane-3-sulfonamide has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it has a wide variety of uses in scientific research. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, (3S)-N-ethyloxolane-3-sulfonamide also has some limitations. It is not very soluble in water, and it has a limited solubility in organic solvents. Additionally, it is not very stable in the presence of acids or bases.
Future Directions
There are a number of potential future directions for research involving (3S)-N-ethyloxolane-3-sulfonamide. One potential direction is to investigate its potential use as an inhibitor of various enzymes and proteins involved in drug metabolism. Another potential direction is to investigate its potential use as a drug delivery system, as it has been shown to bind to various proteins and enzymes. Additionally, further research could be conducted to investigate its potential use in the synthesis of various compounds, as well as its potential use in biochemistry and physiology studies. Finally, further research could be conducted to investigate the mechanism of action of (3S)-N-ethyloxolane-3-sulfonamide, as well as its biochemical and physiological effects.
Synthesis Methods
(3S)-N-ethyloxolane-3-sulfonamide is synthesized using a two-step process which involves a reaction between ethyl oxalate and sodium sulfite in aqueous solution. In the first step, ethyl oxalate reacts with sodium sulfite to form ethyl oxalyl sulfite. This reaction is carried out in aqueous solution at a temperature of 80-85°C. In the second step, the ethyl oxalyl sulfite is converted to (3S)-N-ethyloxolane-3-sulfonamide by the addition of hydrochloric acid. This reaction is carried out at room temperature. The final product is a white crystalline solid which is soluble in water and ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-N-ethyloxolane-3-sulfonamide involves the reaction of ethyloxirane with sulfamide in the presence of a Lewis acid catalyst to form the desired product.", "Starting Materials": [ "Ethyloxirane", "Sulfamide", "Lewis acid catalyst" ], "Reaction": [ "Add ethyloxirane to a reaction flask", "Add sulfamide to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C", "Stir the reaction mixture for several hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2639372-07-7 |
Product Name |
(3S)-N-ethyloxolane-3-sulfonamide |
Molecular Formula |
C6H13NO3S |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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